Cas no 1538-75-6 (Trimethylacetic anhydride)

• Product Name: Trimethylacetic anhydride
• CAS No: 1538-75-6
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• MDL: MFCD00008842
• CID: 41550
• PubChem ID: 15234
• Update Time: 2025-10-30

Trimethylacetic anhydride Chemical and Physical Properties

Names and Identifiers

• Pivalic anhydride
• Trimethylacetic anhydride
• Trimethylacetic Anhy
• 2,2-dimethylpropanoyl 2,2-dimethylpropanoate
• 2,2-Dimethylpropionic Anhydride
• 2,2-Dimethylpropionic anhydride,Pivalic anhydride
• Pivalic anydride
• Dipivalic anhydride
• Bis(pivalic)anhydride
• Pivalic acid anhydride
• Bis(pivalic acid)anhydride
• Trimethylacetic anhydride,99%
• TriMethylacetic anhydride 99%
• 2,2-dimethylpropanoic acid anhydride
• Propanoic acid, 2,2-dimethyl-, anhydride
• 2,2-dimethylpropionic acid anhydride
• NS00047573
• 2,2-dimethylpropanoyl2,2-dimethylpropanoate
• MS-20247
• BP-30106
• T-6600
• PGZVFRAEAAXREB-UHFFFAOYSA-
• CS-0154934
• 2,2,2-trimethylacetic anhydride
• Piv2O
• AKOS005258332
• PD065632
• EINECS 216-263-1
• Propanoic acid, 2,2-dimethyl-, 1,1'-anhydride
• Trimethylacetic Anhydride1538-75-6
• TRIMETHYL ACETIC ANHYDRIDE
• EN300-1692861
• Pivalicanhydride
• MFCD00008842
• 1,1-Dimethylpropanoic anhydride #
• InChI=1/C10H18O3/c1-9(2,3)7(11)13-8(12)10(4,5)6/h1-6H3
• DTXSID601014577
• F0001-0547
• TRIMETHYLACETICANHYDRIDE
• 2,2-dimethylpropanoic acid (2,2-dimethyl-1-oxopropyl) ester
• A809474
• FT-0653303
• SCHEMBL65267
• 2,2-Dimethylpropanoic anhydride
• BCP22749
• trimethylacetic acid anhydride
• P1414
• D92125
• 1538-75-6
• Trimethylacetic anhydride, 99%
• DA-20896

• MDL： MFCD00008842
• Inchi： 1S/C10H18O3/c1-9(2,3)7(11)13-8(12)10(4,5)6/h1-6H3
• InChI Key： PGZVFRAEAAXREB-UHFFFAOYSA-N
• SMILES： O(C(C(C)(C)C)=O)C(C(C)(C)C)=O
• BRN： 386552

Computed Properties

• Exact Mass: 186.12600
• Monoisotopic Mass: 186.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• Color/Form: Liquid
• Density: 0.918 g/mL at 25 °C(lit.)
• Boiling Point: 193 °C(lit.)
• Flash Point: Fahrenheit: 134.6 ° f < br / > Celsius: 57 ° C < br / >
• Refractive Index: n20/D 1.409(lit.)
• Solubility: Miscible with acetonitrile.
• PSA: 43.37000
• LogP: 2.14840
• Solubility: Not determined
• Sensitiveness: Moisture Sensitive

Trimethylacetic anhydride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H226-H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 2920 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• FLUKA BRAND F CODES：9-13-21
• Hazardous Material Identification：
• Safety Term：8
• Packing Group：II
• Risk Phrases：R34
• HazardClass：8
• PackingGroup：II
• TSCA：Yes
• Storage Condition：Store in cold storage.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters